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Compound of Interest

Compound Name: 1-Chloroundecane

Cat. No.: B1583068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and density of 1-
Chloroundecane, including detailed experimental protocols for their determination. The

information herein is intended to support research and development activities where this

compound is of interest.

Physicochemical Data of 1-Chloroundecane
1-Chloroundecane is a halogenated alkane with the chemical formula C₁₁H₂₃Cl. Accurate

knowledge of its physical properties, such as boiling point and density, is crucial for its

application in chemical synthesis and various industrial processes.

Table 1: Physical Properties of 1-Chloroundecane

Property Value Units

Boiling Point 242 °C

Density 0.87 g/cm³

Melting Point -16.9 °C

Molar Mass 190.75 g/mol
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[1][2][3][4][5]

Experimental Protocols for Property Determination
The following sections detail standardized laboratory procedures for the accurate measurement

of the boiling point and density of liquid compounds such as 1-Chloroundecane.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, the distillation method is commonly employed.[6]

Protocol: Boiling Point Determination by Distillation

Apparatus Setup: Assemble a simple distillation apparatus. This typically includes a round-

bottom flask, a heating mantle, a distillation head with a thermometer, a condenser, and a

receiving flask.

Sample Preparation: Place a measured volume of 1-Chloroundecane into the round-bottom

flask along with a few boiling chips to ensure smooth boiling.

Heating: Begin to gently heat the flask. The liquid will start to vaporize.

Temperature Reading: The thermometer bulb should be positioned just below the side arm of

the distillation head to accurately measure the temperature of the vapor that is in equilibrium

with the boiling liquid.

Data Collection: Record the temperature at which the vapor temperature stabilizes while the

liquid is boiling and condensing in the condenser. This stable temperature is the boiling point

of the substance.[7][8] It is important to note that the boiling point is pressure-dependent. For

high accuracy, the atmospheric pressure should be recorded and the boiling point corrected

to standard pressure if necessary.[7][8]

A micro-boiling point determination using a capillary tube is a suitable alternative when only a

small amount of the substance is available.[8][9]

Density is a fundamental physical property defined as the mass per unit volume of a

substance.[10] For liquids, this can be determined with high precision using a pycnometer or a

graduated cylinder for a less precise measurement.
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Protocol: Density Determination using a Graduated Cylinder

Mass of Empty Cylinder: Weigh a clean, dry 25 mL or 50 mL graduated cylinder on an

analytical balance and record its mass.[11][12]

Volume Measurement: Carefully pour a known volume of 1-Chloroundecane (e.g., 20 mL)

into the graduated cylinder. Read the volume from the bottom of the meniscus.[11]

Mass of Cylinder and Liquid: Reweigh the graduated cylinder containing the liquid and

record the total mass.[11]

Calculation: Calculate the mass of the liquid by subtracting the mass of the empty cylinder

from the total mass. The density is then calculated using the formula: Density = Mass /

Volume[10][11][13]

Repeatability: For improved accuracy, the measurement should be repeated multiple times,

and the average value should be reported.[11][12]

Synthesis Workflow
The following diagram illustrates a common synthetic route for the preparation of 1-

chloroalkanes, such as 1-Chloroundecane, from the corresponding primary alcohol. The

reaction with thionyl chloride is a widely used and effective method. A similar procedure has

been described for the synthesis of 1-chlorohexane and 1-chlorododecane.[14][15]
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Caption: Synthetic pathway for 1-Chloroundecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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